2-amino-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoic acid

• Molecular Formula: C7H7F3N2O2
• Molecular Weight: 208.14 g/mol
• IUPAC Name: 2-amino-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoic acid
• InChI: InChI=1S/C7H7F3N2O2/c8-7(9,10)6(11,5(13)14)4-2-1-3-12-4/h1-3,12H,11H2,(H,13,14)
• InChI Key: IIYPXQNPQQYUFN-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=C1)C(C(=O)O)(C(F)(F)F)N

Description

2-amino-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoic acid is a compound with the molecular formula C7H7F3N2O2 and a molecular weight of 208.14 g/mol . This compound features a trifluoromethyl group and a pyrrole ring, making it an interesting subject for various chemical and biological studies.

Preparation Methods

The synthesis of 2-amino-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoic acid can be achieved through several routes. One common method involves the reaction of 2-(1H-pyrrol-2-yl)acetonitrile with trifluoroacetic acid and ammonia under controlled conditions . The reaction typically requires a catalyst and is conducted at elevated temperatures to ensure complete conversion. Industrial production methods may involve similar steps but are optimized for higher yields and purity.

Chemical Reactions Analysis

2-amino-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of amines.

Substitution: The trifluoromethyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Scientific Research Applications

2-amino-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor for the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-amino-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoic acid involves its interaction with specific molecular targets. The trifluoromethyl group enhances its binding affinity to certain enzymes and receptors, leading to inhibition or activation of biological pathways . The pyrrole ring contributes to its overall stability and reactivity.

Comparison with Similar Compounds

Similar compounds include:

• 2-amino-3,3,3-trifluoro-propionic acid ethyl ester hydrochloride
• 3,3,3-trifluoro-2,2-dimethylpropionic acid
• 3-(1H-pyrrol-2-yl)propanoic acid

Compared to these compounds, 2-amino-3,3,3-trifluoro-2-(1H-pyrrol-2-yl)propanoic acid is unique due to the presence of both the trifluoromethyl group and the pyrrole ring, which confer distinct chemical and biological properties.